Cas no 1204602-95-8 ({octahydropyrrolo[1,2-a]piperazin-6-yl}methanol)

• Product Name: {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol
• CAS No: 1204602-95-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 1101711
• PubChem ID: 59144400
• Update Time: 2025-05-25

{octahydropyrrolo[1,2-a]piperazin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• octahydro-Pyrrolo[1,2-a]pyrazine-6-methanol
• {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol
• SCHEMBL4759279
• 1204602-95-8
• (Octahydropyrrolo[1,2-a]pyrazin-6-yl)methanol
• EN300-1710017

• Inchi： 1S/C8H16N2O/c11-6-8-2-1-7-5-9-3-4-10(7)8/h7-9,11H,1-6H2
• InChI Key： QAEMRKUNKVIXRR-UHFFFAOYSA-N
• SMILES： OCC1CCC2CNCCN21

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol

The Chemistry and Applications of {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol (CAS No. 1204602-95-8)

The compound {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol, identified by the CAS registry number 1204602-95-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolo-piperazine framework. The structure of this molecule is characterized by a fused bicyclic system consisting of a pyrrole ring and a piperazine ring, with an additional methanol group attached at the 6-position of the octahydro derivative.

Recent studies have highlighted the importance of {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol in drug discovery and development. Its unique structural features make it an attractive candidate for exploring new therapeutic agents. The compound's ability to form hydrogen bonds and its rigid bicyclic structure contribute to its potential as a scaffold for designing bioactive molecules. Researchers have reported that this compound exhibits promising activity in preliminary biological assays, particularly in modulating enzyme activity and receptor binding.

The synthesis of {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol involves a multi-step process that typically begins with the preparation of the pyrrolo-piperazine core. This is followed by functionalization at the 6-position to introduce the methanol group. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of the final product.

In terms of physical properties, {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical reactions and formulations. Additionally, its stability under standard storage conditions ensures its utility in long-term experiments and industrial applications.

One of the most exciting developments involving this compound is its application in materials science. Researchers have explored its use as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The ability of {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol to coordinate with metal ions has been exploited to create porous materials with high surface areas and tunable pore sizes. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Furthermore, recent computational studies have provided insights into the electronic properties of {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol. Density functional theory (DFT) calculations have revealed that this compound possesses favorable electronic characteristics for use in organic electronics. Its ability to act as an electron donor or acceptor makes it a potential candidate for designing new types of semiconducting materials or optoelectronic devices.

In conclusion, {octahydropyrrolo[1,2-a]piperazin-6-yl}methanol (CAS No. 1204602-95